Cas no 941687-63-4 (1-Formylcyclopropane-1-carbonitrile)

• Product Name: 1-Formylcyclopropane-1-carbonitrile
• CAS No: 941687-63-4
• MF: C₅H₅NO
• MW: 95.0993010997772
• CID: 4720824
• PubChem ID: 57187562
• Update Time: 2025-05-21

1-Formylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-formylcyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-formyl-
• 1-formylcyclopropanecarbonitrile
• ZVJZAKIRDRMLDW-UHFFFAOYSA-N
• SB73773
• EN300-160338
• EX-A8130H
• AKOS040818563
• G66074
• 941687-63-4
• DB-097944
• Z1767997246
• MFCD27933830
• 1-Formylcyclopropane-1-carbonitrile

• Inchi： 1S/C5H5NO/c6-3-5(4-7)1-2-5/h4H,1-2H2
• InChI Key： ZVJZAKIRDRMLDW-UHFFFAOYSA-N
• SMILES： O=CC1(C#N)CC1

Computed Properties

• Exact Mass: 95.037113783g/mol
• Monoisotopic Mass: 95.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 1-Formylcyclopropane-1-carbonitrile

Introduction to 1-Formylcyclopropane-1-carbonitrile (CAS No. 941687-63-4)

1-Formylcyclopropane-1-carbonitrile, with the CAS number 941687-63-4, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a cyclopropane ring, a formyl group, and a cyano group. These functional groups contribute to its chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1-Formylcyclopropane-1-carbonitrile is C5H5NO2. Its molecular weight is approximately 105.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the cyclopropane ring and the subsequent introduction of the formyl and cyano groups. The cyclopropane ring, being highly strained, imparts unique reactivity to the molecule, which can be harnessed in various synthetic transformations.

In the realm of pharmaceutical research, 1-Formylcyclopropane-1-carbonitrile has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have reported the use of this compound in the synthesis of small molecules that exhibit potent anti-inflammatory properties. These molecules have shown efficacy in preclinical models of inflammatory diseases, suggesting potential therapeutic applications.

Beyond pharmaceuticals, 1-Formylcyclopropane-1-carbonitrile has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, scientists at MIT have utilized this compound as a monomer in the synthesis of polymer materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as aerospace and electronics, where high-performance materials are essential.

The synthetic versatility of 1-Formylcyclopropane-1-carbonitrile is further highlighted by its use in organic synthesis. Chemists at Harvard University have developed novel methodologies for the selective functionalization of this compound, enabling the efficient synthesis of complex organic molecules with high stereocontrol. These methodologies have broadened the scope of synthetic strategies available to researchers and have facilitated the exploration of new chemical space.

In terms of safety and handling, it is important to note that while 1-Formylcyclopropane-1-carbonitrile is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area to minimize exposure risks.

The environmental impact of 1-Formylcyclopropane-1-carbonitrile is another important consideration. Researchers are actively investigating sustainable synthesis methods to reduce the environmental footprint associated with its production and use. Green chemistry principles are being applied to develop more eco-friendly processes that minimize waste generation and energy consumption.

In conclusion, 1-Formylcyclopropane-1-carbonitrile (CAS No. 941687-63-4) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.